Cas no 1260902-00-8 (2-(Difluoromethyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(Difluoromethyl)pyrimidine-5-carboxylic acid
• CAS No: 1260902-00-8
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• CID: 5066208
• Update Time: 2026-03-01

2-(Difluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)pyrimidine-5-carboxylic acid
• 2-(Difluoromethyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C6H4F2N2O2/c7-4(8)5-9-1-3(2-10-5)6(11)12/h1-2,4H,(H,11,12)
• InChI Key： ZKUXPKXRJRMEJB-UHFFFAOYSA-N
• SMILES： FC(C1N=CC(C(=O)O)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 0.4
• Topological Polar Surface Area: 63.1